Cas no 173484-92-9 (3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl))

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) structure

173484-92-9 structure

Product Name:3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl)

CAS No:173484-92-9

MF:C₂₄H₂₂O₁₁

MW:486.424888134003

CID:6641161

Update Time:2024-03-04

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Chemical and Physical Properties

Names and Identifiers

- 3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl)
- Inchi： 1S/C24H22O11/c1-32-18-5-11(6-19(33-2)22(18)30)24(31)35-20-9-13-14(26)7-12(25)8-17(13)34-23(20)10-3-15(27)21(29)16(28)4-10/h3-8,20,23,25-30H,9H2,1-2H3
- InChI Key： QAXISZJBSORHRN-UHFFFAOYSA-N
- SMILES： COC1C(O)=C(OC)C=C(C(OC2C(C3C=C(O)C(O)=C(O)C=3)OC3C(=C(C=C(C=3)O)O)C2)=O)C=1

Computed Properties

Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 35
XLogP3: 2.5

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Production Method

Production Method 1

989-51-5

173484-92-9

298700-57-9

298700-56-8

224434-07-5

83104-87-4

873936-18-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3.5 h, -50 °C
1.2 Reagents: Acetic acid

Reference

Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities

Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Production Method 2

989-51-5

9033-25-4

173484-92-9

298700-56-8

224434-07-5

1186527-19-4

83104-87-4

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106